3-iodo-7-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 3-iodo-7-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C8H4F3IN2/c9-8(10,11)4-1-2-13-7-5(12)3-14-6(4)7/h1-3,14H
• InChI Key: XKXOFBZXSGXIOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=CNC2=C1C(F)(F)F)I
• Molecular Formula: C8H4F3IN2
• Molecular Weight: 312.03 g/mol

Description

3-Iodo-7-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound with the following chemical formula: C₆H₄F₃IN . Its molecular weight is approximately 147.1 g/mol . The compound features a pyridine ring substituted with an iodo group (I) at position 3 and a trifluoromethyl group (CF₃) at position 7. The pyrrolo[3,2-b]pyridine scaffold imparts unique properties to this molecule.

Synthesis Analysis

Several synthetic methods have been reported for the preparation of 3-iodo-7-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine . These methods involve the introduction of the iodo and trifluoromethyl substituents onto the pyridine ring. Notably, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF) serves as a key intermediate for the synthesis of various crop-protection products .

Molecular Structure Analysis

The molecular structure of 3-iodo-7-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine consists of a fused pyridine and pyrrole ring system. The iodo atom and trifluoromethyl group are strategically positioned to influence the compound’s reactivity and biological activity. The three fluorine atoms in the trifluoromethyl group contribute to its unique physicochemical properties .

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including substitution, coupling, and functionalization reactions. For instance, it can undergo microwave-assisted coupling with heterocyclic compounds (such as pyrazole, imidazole, pyrrole, and indole) to yield N-3-pyridinyl-substituted heterocyclic derivatives .